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An Epidemiological Analysis of Suicidal Acts in Europe: Application Notes and Protocols based

on the research of Roland Mergl and colleagues.

These application notes provide a detailed summary and methodological breakdown of the

epidemiological analyses of suicidal acts in Europe, primarily focusing on the work of Roland

Mergl and his collaborators. The research, particularly the study "Suicide methods in Europe: a

gender-specific analysis of countries participating in the 'European Alliance Against

Depression'," offers significant insights into gender-specific patterns of suicide methods across

various European nations.

Data Presentation
The quantitative data from the studies are summarized below to facilitate comparison and

analysis by researchers, scientists, and drug development professionals.

Table 1: Overall Suicide Methods in 16 European
Countries by Gender (2000-2004/5)
This table presents the distribution of suicide methods for 119,122 male and 41,338 female

cases.[1][2][3]
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Suicide Method Males (%) Females (%)

Hanging 54.3 35.6

Poisoning by Drugs 8.6 24.7

Firearms 9.7 Not specified in top 3

Jumping from a high place Not specified in top 3 14.5

Table 2: Most Frequent Suicide Methods by Gender
Across 16 European Countries
This table details the most common methods of suicide for males and females in the

participating countries.[1][2]

Gender Most Frequent Method Countries

Males Hanging
All participating countries

except Switzerland.[1]

Firearms

Switzerland (most frequent),

Belgium, Estonia, Finland,

Germany, and Slovenia

(second most frequent).[1]

Females Hanging

Belgium, Estonia, Germany,

Hungary, Ireland, Netherlands,

Portugal, and Slovenia.[1]

Poisoning by Drugs
England, Finland, Iceland,

Scotland, and Switzerland.[1]

Jumping from a high place
Italy (South Tyrol),

Luxembourg, and Spain.[1]

Table 3: Gender Differences in Lethality of Suicidal Acts
in Four European Countries
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This table is based on a study in Germany, Hungary, Ireland, and Portugal, analyzing 8,942

suicidal acts (767 completed, 8,175 attempted).[4][5][6]

Metric Males Females

Lethality of Suicidal Acts 13.91% 4.05%

Male to Female Lethality Ratio 3.4 : 1

Serious Suicide Attempts (of

non-fatal acts)
57.1% 48.6%

The study found that the higher lethality in males is explained by their choice of more lethal

methods and a higher lethality even within the same method.[4][5][7]

Table 4: Suicide Rates in Youths (15-24 years) in 15
European Countries (2000-2004/5)
This table summarizes the range of suicide rates observed in the youth population across the

studied European nations.[8]

Gender Suicide Rate Range (per 100,000)

Males 5.5 - 35.1

Females 1.3 - 8.5

Hanging was the most frequently used method for both genders in this age group.[8]

Experimental Protocols
The methodologies employed in these epidemiological analyses are detailed below.

Data Source and Study Population
Primary Data Source: The data were collected from 16 European countries participating in

the "European Alliance Against Depression" (EAAD) project.[1][2][3] The countries/regions

included were Belgium (Flemish Region), England, Estonia, Finland, Germany, Hungary,
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Iceland, Ireland, Italy (South Tyrol), Luxembourg, the Netherlands, Portugal, Scotland,

Slovenia, Spain, and Switzerland.[1]

Study on Lethality: Data for the analysis of gender differences in lethality were collected from

mental health care services in four European countries: Germany, Hungary, Ireland, and

Portugal, as part of the EU-funded "OSPI-Europe" project.[5] Completed suicides were

derived from official statistics, while data on suicide attempts were assessed from clinical

records.[5][7]

Time Frame: The primary analysis of suicide methods covered the years 2000-2004/5.[1][2]

Data Verification: The reliability of the collected data was tested by comparing it with the

WHO European Mortality Database.[1]

Classification of Suicide Methods
Suicide methods were re-categorized into distinct groups based on the International

Classification of Diseases, 10th Revision (ICD-10) codes (X60-X84).[1][9]

The category "other" included methods that each accounted for less than 3% of the total

suicides.[1]

Statistical Analysis
Software: Statistical analyses were performed using SPSS 14.0 and StatsDirect 2.3.7.[1]

Gender Comparison: To compare suicide methods between males and females, relative risks

(RR) with 95% confidence intervals were calculated.[1][2]

Country Grouping: Hierarchical clustering using the Ward method was applied to group

countries with similar patterns of suicide methods. This was done separately for males and

females using standardized Z-scores.[1][2]

Lethality Analysis:

Method-specific lethality was calculated as: (Number of completed suicides per method *

100) / (Number of completed suicides per method + Number of attempted suicides per

method).[5][7]
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Gender differences in the distribution of suicidal acts were tested for significance using the

χ2-test.[5]

A binary logistic regression analysis was used to identify predictors of lethality.[4][5]

Poisson regression analysis was employed to examine the contribution of the choice of

method and method-specific lethality to the gender differences in the lethality of suicidal

acts.[4][5]

Mandatory Visualizations
The following diagrams illustrate the logical and experimental workflows described in the

research.
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Caption: Workflow of the Epidemiological Analysis of Suicide Methods in Europe.
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Analysis of Gender Differences in Suicide Lethality
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Caption: Logical Framework for Analyzing Gender Differences in Suicide Lethality.
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Hierarchical Clustering of Countries by Suicide Methods
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Caption: Process for Grouping Countries based on Suicide Method Patterns.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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